2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide

• Molecular Formula: C12H12BrN3O2S
• Molecular Weight: 342.21 g/mol
• IUPAC Name: 2-[[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C12H12BrN3O2S/c1-16(2)10(17)7-19-12-15-14-11(18-12)8-5-3-4-6-9(8)13/h3-6H,7H2,1-2H3
• InChI Key: RNJXQKHVEBHZEU-UHFFFAOYSA-N
• SMILES: CN(C)C(=O)CSC1=NN=C(O1)C2=CC=CC=C2Br

Description

2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide is not fully understood. However, it has been suggested that it may work by inhibiting certain enzymes or proteins in the body, leading to the suppression of various cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide has various biochemical and physiological effects. It has been found to have antimicrobial properties against various bacteria and fungi. Additionally, it has been found to have anticancer properties by inducing apoptosis in cancer cells. Furthermore, it has been found to have anti-inflammatory properties by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide in lab experiments is its potential applications in various fields of scientific research. Additionally, it has been found to have low toxicity levels, making it a relatively safe compound to work with. However, one of the limitations of using this compound is its limited solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide. One potential direction is the further exploration of its antimicrobial properties and its potential applications in the development of new antibiotics. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the development of new drugs and treatments for various diseases. Furthermore, the development of new synthesis methods and modifications to the compound may lead to new and improved applications in scientific research.

Synthesis Methods

The synthesis of 2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide involves the reaction of 2-bromophenyl isothiocyanate with N,N-dimethylacetamide in the presence of triethylamine and acetonitrile. The reaction mixture is then heated under reflux for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-{[5-(2-bromophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide has been found to have potential applications in various fields of scientific research. It has been studied for its antimicrobial, anticancer, and anti-inflammatory properties. Additionally, it has been found to have potential applications in the development of new drugs and treatments for various diseases.